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Frequently Asked Questions (FAQ)

1. What is the specific exclusion criterion regarding systemic steroids in the Eganelisib trial? Patients

are excluded from participation if they are receiving systemic steroids, with the exception of low-dose

steroids used as cortisol replacement therapy for documented adrenal insufficiency [1] [2]. The specific

wording from the protocol is:

> "Receiving immunosuppressants (eg, cyclosporin) or systemic steroids (except for steroid use as cortisol

replacement therapy in documented adrenal insufficiency) or low-dose steroids with a maximum of an

equivalent of 10mg prednisone/day." [1]

2. What is the scientific rationale for excluding systemic steroids? Eganelisib is a first-in-class PI3K-γ

inhibitor that works by reprogramming immunosuppressive myeloid cells in the tumor microenvironment

(such as myeloid-derived suppressor cells and tumor-associated macrophages) into an immune-stimulatory,

anti-tumor phenotype [3]. This process is crucial for activating T-cells and achieving a therapeutic effect,

especially in combination with other immunotherapies.

Systemic corticosteroids are potent immunosuppressants that can counteract this mechanism by [3]:

Inhibiting T-cell activation and proliferation.

Suppressing the function of antigen-presenting cells.
Interfering with the reprogramming of myeloid cells.
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Concurrent use of steroids could therefore negate the intended immunostimulatory effect of Eganelisib.

3. Are there any permitted uses of steroids? Yes, the protocol allows for two specific scenarios:

Cortisol Replacement: Systemic steroids are permitted for patients with documented adrenal
insufficiency who require them as cortisol replacement therapy [1] [2].

Topical/Non-Systemic Use: The exclusion criterion specifically applies to systemic administration.
The use of topical, inhaled, or intranasal corticosteroids is not explicitly mentioned in the exclusion

criteria and would be subject to the investigator's judgment.

4. What is the washout period for systemic steroids prior to the trial? Patients must discontinue systemic

steroids for a specified period before starting the trial. The protocol requires that patients are not receiving

these medications within 28 days prior to Cycle 1 Day 1 [2].

Steroid Exclusion Criteria at a Glance

The table below summarizes the key points for quick reference.

Aspect Detail

Status of
Exclusion

A key exclusion criterion [1] [2].

Permitted Steroid
Use

Cortisol replacement therapy for documented adrenal insufficiency; low-dose (≤10
mg prednisone equivalent/day) [1] [2].

Washout Period Discontinuation required within 28 days prior to Cycle 1, Day 1 [2].

Key Rationale To avoid interference with the immunostimulatory mechanism of action of

Eganelisib [3].

Experimental Protocol: Patient Pre-Screening Workflow

For research teams, implementing a consistent pre-screening workflow is essential for protocol adherence.

The following diagram outlines the key decision points for assessing steroid eligibility.
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I hope this structured technical overview aids in the design of your experiments and clinical trial protocols.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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